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Compound of Interest

Compound Name: 2,4-Dichlorobenzyl chloride

Cat. No.: B132179

In-Depth Technical Guide: 2,4-Dichlorobenzyi
Chloride

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information on the chemical properties, synthesis, and
applications of 2,4-Dichlorobenzyl chloride, a key intermediate in various chemical and
pharmaceutical syntheses.

Core Chemical Data

2,4-Dichlorobenzyl chloride is an organic compound used primarily as an intermediate in the
synthesis of other chemicals, including pharmaceuticals and pesticides.[1][2] Its physical and
chemical properties are well-documented.
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Molecular Formula

C7H5CI3

[L1E2]E31[4105]

Molecular Weight 195.5 g/mol (195.47 g/mol ) [L][3][41[5]

CAS Number 94-99-5 [1][6]
Clear colorless to very light

Appearance o [1][6]
yellow oily liquid

Density 1.407 g/mL at 25 °C [6]

Boiling Point 248 °C [6]

Melting Point -2.6 °C [6]

Refractive Index n20/D 1.576 [6]
2,4-dichloro-1-

IUPAC Name [3]
(chloromethyl)benzene
alpha,2,4-Trichlorotoluene,

Synonyms 2,4-Dichloro-1- [1][3]

(chloromethyl)benzene

Experimental Protocols

Synthesis of 2,4-Dichlorobenzyl Chloride

A common method for the synthesis of 2,4-Dichlorobenzyl chloride involves the reaction of

2,4-dichlorobenzyl alcohol with a chlorinating agent.[6]

Materials:

Dichloromethane (30 mL)

2,4-dichlorobenzyl alcohol (17.7 g, 0.1 mol)

N,N-dimethylformamide (DMF, 1 mL)

Phosphorus trichloride (4.68 g, 0.034 mol)
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Procedure:

e To a 100 mL round-bottomed flask, add 2,4-dichlorobenzyl alcohol, dichloromethane, and
N,N-dimethylformamide.[6]

e Slowly add phosphorus trichloride dropwise to the mixture.[6]
e Heat the reaction mixture to reflux temperature (60-80°C).[6]
e The reaction is allowed to proceed for 2-3 hours.[6]

» Monitor the progress of the reaction using thin-layer chromatography (TLC) until the starting
material is no longer detectable.[6]

e Upon completion, the product, 2,4-dichlorobenzyl chloride, is purified by distillation. The
expected yield is approximately 92% (17.99 g).[6]

Applications and Logical Relationships

2,4-Dichlorobenzyl chloride serves as a crucial building block in organic synthesis. Its
primary applications are in the production of pharmaceuticals, agrochemicals, and antiseptics.
[2][4][7] For instance, it is a reactant in the commercial production of the antifungal medication
miconazole and is used to synthesize certain pesticides and herbicides.[1][7] It is also found in
antiseptic and disinfectant products like lozenges and throat sprays.[7]

Synthesis Workflow Diagram

The following diagram illustrates the workflow for the synthesis of 2,4-Dichlorobenzyl chloride
from 2,4-dichlorobenzyl alcohol.
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Synthesis workflow for 2,4-Dichlorobenzyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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